Cas no 1006683-97-1 (Urolithin M6)

• Product Name: Urolithin M6
• CAS No: 1006683-97-1
• MF: C₁₃H₈O₆
• MW: 260.199024200439
• CID: 4671161
• PubChem ID: 101461104
• Update Time: 2025-06-03

Urolithin M6 Chemical and Physical Properties

Names and Identifiers

• urolithin M6
• 3,8,9,10-tetrahydroxy-urolithin
• SCHEMBL21516875
• 3,8,9,10-Tetrahydroxy-6H-benzo[c]chromen-6-one
• 1006683-97-1
• 3,8,9,10-tetrahydroxybenzo[c]chromen-6-one
• AKOS040759560
• 3,8,9,10-Tetrahydroxy-6H-dibenzo[b,d]pyran-6-one; 3,8,9,10-Tetrahydroxyurolithin;
• Urolithin M6

• Inchi： 1S/C13H8O6/c14-5-1-2-6-9(3-5)19-13(18)7-4-8(15)11(16)12(17)10(6)7/h1-4,14-17H
• InChI Key： LGXFTZDSEIQMMP-UHFFFAOYSA-N
• SMILES： O1C(C2C=C(C(=C(C=2C2C=CC(=CC1=2)O)O)O)O)=O

Computed Properties

• Exact Mass: 260.03208797g/mol
• Monoisotopic Mass: 260.03208797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107
• XLogP3: 1.6

Experimental Properties

• Melting Point: >145°C (dec.)
• Solubility: DMSO (Slightly), Methanol (Slightly, Heated)

Urolithin M6 Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：-20°C Freezer, Under inert atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on Urolithin M6

Introduction to Urolithin M6 (CAS No. 1006683-97-1)

Urolithin M6, identified by the chemical compound code CAS No. 1006683-97-1, is a naturally occurring derivative that has garnered significant attention in the field of chemobiology and pharmacology. This compound, belonging to the urolithin class, is primarily derived from the microbial conversion of ellagitannins found in certain edible plants such as pomegranates and berries. The unique structure of Urolithin M6 makes it a promising candidate for various therapeutic applications, particularly in the realms of metabolic health, anti-aging, and neuroprotection.

The chemical composition of Urolithin M6 (CAS No. 1006683-97-1) is characterized by a hexahydroxydiphenic acid derivative, which exhibits remarkable bioavailability and biological activity. Unlike its precursor ellagitannins, Urolithin M6 demonstrates enhanced solubility and stability, facilitating its absorption and utilization by mammalian cells. This property has been a focal point in recent research, as it allows for more efficient delivery and action within the body.

Recent studies have highlighted the multifaceted benefits of Urolithin M6 (CAS No. 1006683-97-1) in promoting cellular health and longevity. One of the most compelling findings is its role in enhancing mitochondrial function. Mitochondria are often referred to as the "powerhouses" of cells, responsible for generating energy in the form of ATP. Aging and various pathological conditions are associated with mitochondrial dysfunction, leading to reduced energy production and increased oxidative stress. Urolithin M6 has been shown to activate the Nrf2 pathway, a key regulator of antioxidant defense systems, thereby mitigating oxidative damage and improving mitochondrial efficiency.

In addition to its mitochondrial benefits, Urolithin M6 (CAS No. 1006683-97-1) has demonstrated potential in modulating metabolic pathways. Research indicates that this compound can influence fat metabolism by enhancing fatty acid oxidation and reducing lipotoxicity. These effects are particularly relevant in the context of metabolic syndrome and obesity-related disorders. By improving insulin sensitivity and reducing inflammation, Urolithin M6 may offer therapeutic advantages in managing these conditions.

The anti-inflammatory properties of Urolithin M6 (CAS No. 1006683-97-1) have also been extensively studied. Chronic inflammation is a hallmark of many diseases, including cardiovascular disorders, arthritis, and neurodegenerative conditions. Studies have shown that Urolithin M6 can suppress the production of pro-inflammatory cytokines such as TNF-α and IL-6 by inhibiting key signaling pathways like NF-κB. This anti-inflammatory action contributes to its potential role in disease prevention and treatment.

Neuroprotective effects are another area where Urolithin M6 (CAS No. 1006683-97-1) has shown promise. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by oxidative stress, mitochondrial dysfunction, and neuroinflammation. Preclinical studies have demonstrated that Urolithin M6 can cross the blood-brain barrier and exert protective effects on neuronal cells. By reducing oxidative damage and modulating inflammatory responses, this compound may help preserve cognitive function and slow down disease progression.

The bioavailability of Urolithin M6 (CAS No. 1006683-97-1) is another critical aspect that has been thoroughly investigated. Unlike its precursor ellagitannins, which have limited absorption due to their large molecular size and rapid metabolism, Urolithin M6 exhibits superior bioavailability. This is attributed to its smaller molecular size and resistance to enzymatic degradation in the gut microbiota. Research has shown that dietary intake of ellagitannins can lead to microbial conversion into Urolithin M6, highlighting its natural production pathway in humans.

The safety profile of Urolithin M6 (CAS No. 1006683-97-1) has been assessed through multiple clinical trials conducted across different populations. These studies have reported no significant adverse effects at recommended dosages, suggesting that Urolithin M6 is well-tolerated by humans. However, further research is needed to fully understand long-term effects and optimal dosing strategies.

In conclusion, Urolithin M6, identified by CAS No. 1006683-97-1, is a bioactive compound with a wide range of potential therapeutic applications. Its ability to enhance mitochondrial function, modulate metabolic pathways, exhibit anti-inflammatory properties, and provide neuroprotection makes it a promising candidate for various health conditions. As research continues to uncover new insights into its mechanisms of action, Urolithin M6 is poised to play a significant role in future healthcare solutions.